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Compound of Interest

Compound Name: Bis-(3,4-dimethyl-phenyl)-amine

Cat. No.: B1268484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties, with a

specific focus on the melting point, of Bis-(3,4-dimethyl-phenyl)-amine. The information is

intended to support research and development activities involving this compound.

Compound Identification and Properties
Bis-(3,4-dimethyl-phenyl)-amine, also known as N-(3,4-dimethylphenyl)-3,4-dimethylaniline,

is an organic compound that serves as an important intermediate in the synthesis of organic

light-emitting diodes (OLEDs) and can be utilized as a catalyst in various organic reactions.[1]

[2] Its appearance is noted as a colorless to pale yellow crystal or crystalline solid.[1]

Table 1: Physicochemical Data for Bis-(3,4-dimethyl-phenyl)-amine
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Property Value Source

CAS Number 55389-75-8 [1][2]

Molecular Formula C₁₆H₁₉N [1][2]

Molecular Weight 225.33 g/mol [1][2]

Melting Point 110 °C [1][2]

130-132 °C [1]

Boiling Point 367.0 ± 11.0 °C (Predicted) [1]

Appearance
Colorless to pale yellow crystal

or crystalline solid
[1]

Purity >97% [2]

Note: Discrepancies exist in the reported melting point values in available literature.

Researchers should consider empirical verification for their specific sample.

Experimental Protocol: Melting Point Determination
While specific experimental details for the melting point determination of Bis-(3,4-dimethyl-
phenyl)-amine are not extensively documented in the provided search results, a standard and

widely accepted methodology is the capillary melting point method.

Objective: To determine the melting point range of a solid crystalline sample of Bis-(3,4-
dimethyl-phenyl)-amine.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample requires grinding)
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Sample of Bis-(3,4-dimethyl-phenyl)-amine

Procedure:

Sample Preparation: Ensure the Bis-(3,4-dimethyl-phenyl)-amine sample is completely dry

and in a fine powdered form. If necessary, gently grind the crystalline solid using a mortar

and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube onto the powdered sample to

pack a small amount of the compound into the tube. The sample should be tightly packed to

a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface or by dropping it through a long glass tube.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating Rate:

For an unknown sample or for a first approximation, a rapid heating rate (e.g., 10-15 °C

per minute) can be used to determine an approximate melting range.

For a precise measurement, repeat the process with a fresh sample. Heat rapidly to about

15-20 °C below the approximate melting point found in the first run. Then, decrease the

heating rate to 1-2 °C per minute.

Observation and Recording:

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has completely melted into a clear

liquid (the end of the melting range).

Reporting: The melting point is reported as a range from the temperature of initial melting to

the temperature of complete liquefaction.

Synthesis Workflow
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The synthesis of Bis-(3,4-dimethyl-phenyl)-amine can be achieved through a two-step

process starting from 3,4-xylyl bromide.[1] The logical workflow for this synthesis is outlined

below.

3,4-Xylyl Bromide

Reaction 1:
Nucleophilic Substitution

Ammonia

3,4-Xylylamine
Intermediate

Alkylation Reaction Bis-(3,4-dimethyl-phenyl)-amine
Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for Bis-(3,4-dimethyl-phenyl)-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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